Structural Profiling and Synthetic Utility of N-(2-Methoxyethyl)thian-3-amine Hydrochloride in Modern Drug Discovery
Structural Profiling and Synthetic Utility of N-(2-Methoxyethyl)thian-3-amine Hydrochloride in Modern Drug Discovery
Executive Summary
In contemporary medicinal chemistry, the design of small-molecule therapeutics relies heavily on specialized building blocks that can simultaneously optimize target binding affinity and pharmacokinetic (PK) profiles. N-(2-methoxyethyl)thian-3-amine hydrochloride (CAS: 1645421-73-3) has emerged as a highly versatile secondary amine intermediate. By marrying the tunable lipophilicity of a sulfur-containing saturated heterocycle (thiane) with the solubility-enhancing properties of a 2-methoxyethyl appendage, this compound provides a strategic vector for scaffold decoration.
This whitepaper provides an in-depth technical analysis of the chemical structure, physicochemical properties, and experimental workflows associated with N-(2-methoxyethyl)thian-3-amine hydrochloride. It is designed for researchers and drug development professionals seeking to integrate this building block into the synthesis of kinase inhibitors, G-protein-coupled receptor (GPCR) ligands, and dipeptidyl peptidase-4 (DPP-4) inhibitors.
Structural and Physicochemical Profiling
The structural architecture of N-(2-methoxyethyl)thian-3-amine hydrochloride consists of three distinct functional domains:
-
The Tetrahydro-2H-thiopyran (Thiane) Core: A six-membered saturated ring containing a sulfur atom. The sulfur atom serves as a bioisosteric replacement for carbon or oxygen, offering unique conformational flexibility and the potential for late-stage oxidation to a sulfoxide or sulfone (1,1-dioxide)[1].
-
The Secondary Amine: Positioned at the C3 carbon of the thiane ring, this nitrogen acts as the primary nucleophile for amide couplings, reductive aminations, or nucleophilic aromatic substitutions (SNAr).
-
The 2-Methoxyethyl Group: A short PEG-like chain that disrupts crystal packing, lowers the melting point, and introduces a hydrogen-bond acceptor (the ether oxygen), which is a proven strategy for improving aqueous solubility and modulating clearance[2].
-
The Hydrochloride Salt: Formulated as an HCl salt to prevent the spontaneous oxidation of the sulfur atom and the secondary amine, ensuring long-term shelf stability and consistent stoichiometry during parallel synthesis.
Quantitative Data Summary
Table 1 summarizes the core physicochemical properties of the building block, essential for calculating reaction stoichiometry and predicting downstream molecular properties.
| Property | Value / Description |
| Chemical Name | N-(2-methoxyethyl)tetrahydro-2H-thiopyran-3-amine hydrochloride |
| CAS Registry Number | 1645421-73-3 |
| Molecular Formula | C₈H₁₇NOS • HCl |
| Molecular Weight (Salt) | 211.75 g/mol |
| Molecular Weight (Free Base) | 175.29 g/mol |
| Exact Mass (Free Base) | 175.1031 Da |
| Physical State | White to off-white crystalline powder |
| Solubility | Soluble in DMSO, DMF, Methanol, and Water |
| Storage Conditions | 2–8 °C under inert atmosphere (Argon/N₂) |
Mechanistic Utility in Drug Design
The selection of N-(2-methoxyethyl)thian-3-amine is rarely accidental; it is driven by specific structure-activity relationship (SAR) goals.
Targeting the Active Site: The thian-3-amine scaffold has been extensively validated in the development of DPP-4 inhibitors for Type 2 diabetes. The nitrogen atom of the tetrahydro-2H-thiopyran-3-amine core is sterically well-positioned to form critical salt-bridge and hydrogen bond interactions with key catalytic residues (e.g., Glu205, Glu206, and Tyr662 in DPP-4)[3]. Furthermore, derivatives of this scaffold have demonstrated potent activity as IRAK4 inhibitors for the treatment of autoimmune and inflammatory disorders[4].
Pharmacokinetic Modulation: The addition of the 2-methoxyethyl group acts as a pharmacokinetic enhancer. In both small molecules and antisense oligonucleotides, 2-methoxyethyl modifications are known to improve solubility, serve as flexible linkers, and resist rapid nuclease or cytochrome P450-mediated degradation compared to unfunctionalized alkyl chains[2][5].
Mechanistic advantages of the thiane and 2-methoxyethyl moieties in pharmacokinetic optimization.
Experimental Workflows and Methodologies
Because the compound is supplied as a hydrochloride salt, all synthetic protocols must account for the neutralization of the amine prior to or during the reaction. The use of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is mandatory to liberate the free base in situ.
Synthetic branching pathways for N-(2-methoxyethyl)thian-3-amine hydrochloride in drug discovery.
Protocol A: HATU-Mediated Amide Coupling
Secondary amines with steric bulk (due to the thiane ring) require highly efficient coupling reagents. HATU is preferred over EDC/HOBt due to its superior kinetics in forming hindered amides.
Reagents & Stoichiometry:
-
Carboxylic Acid Core: 1.0 equivalent
-
N-(2-methoxyethyl)thian-3-amine HCl: 1.2 equivalents
-
HATU: 1.5 equivalents
-
DIPEA: 3.5 equivalents (1.0 eq to neutralize the HCl salt, 2.5 eq to drive the coupling)
-
Anhydrous DMF: 0.1 M concentration
Step-by-Step Procedure:
-
Activation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve the carboxylic acid (1.0 eq) and HATU (1.5 eq) in anhydrous DMF.
-
Base Addition: Add DIPEA (2.5 eq) dropwise. Stir the mixture at room temperature for 15 minutes to ensure the complete formation of the active HOAt ester. The solution will typically turn pale yellow.
-
Amine Introduction: In a separate vial, suspend N-(2-methoxyethyl)thian-3-amine HCl (1.2 eq) in a minimal amount of DMF and add the remaining DIPEA (1.0 eq) to liberate the free base. Transfer this solution to the main reaction flask.
-
Reaction: Stir the reaction mixture at room temperature for 12–16 hours. Monitor completion via LC-MS.
-
Workup: Quench the reaction by diluting with ethyl acetate (EtOAc). Wash the organic layer sequentially with saturated aqueous NaHCO₃ (3x) to remove HOAt byproducts, followed by 5% aqueous LiCl (2x) to remove residual DMF, and finally brine.
-
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (SiO₂, Hexanes/EtOAc or DCM/MeOH gradient).
Protocol B: Nucleophilic Aromatic Substitution (SNAr)
For the synthesis of kinase inhibitors, the amine is often appended to a heteroaryl core (e.g., a pyrimidine or pyridine ring) via SNAr.
Reagents & Stoichiometry:
-
Heteroaryl Chloride/Fluoride: 1.0 equivalent
-
N-(2-methoxyethyl)thian-3-amine HCl: 1.5 equivalents
-
DIPEA: 4.0 equivalents
-
NMP or DMSO: 0.2 M concentration
Step-by-Step Procedure:
-
Preparation: Charge a microwave-safe reaction vial with the heteroaryl halide (1.0 eq) and N-(2-methoxyethyl)thian-3-amine HCl (1.5 eq).
-
Solvent & Base: Add anhydrous NMP followed by DIPEA (4.0 eq). The excess base is critical to neutralize the HCl salt and act as an acid scavenger for the HCl generated during the SNAr process.
-
Heating: Seal the vial and heat the mixture. This can be done thermally at 120 °C for 16 hours in an oil bath, or via microwave irradiation at 150 °C for 30–45 minutes[4].
-
Workup: Cool the mixture to room temperature. Dilute with water to precipitate the product. If the product does not precipitate, extract with EtOAc (3x). Wash the combined organic layers thoroughly with water and brine to remove NMP.
-
Isolation: Dry over MgSO₄, concentrate, and purify via preparative HPLC or silica gel chromatography.
Analytical Validation
To ensure the integrity of the synthesized intermediates, rigorous analytical validation is required.
-
LC-MS Analysis: The presence of the basic amine and the methoxy ether makes the compound highly responsive to Electrospray Ionization (ESI+). The free base will present a strong [M+H]+ peak at m/z 176.1.
-
¹H NMR Spectroscopy (CDCl₃ or DMSO-d₆):
-
The methoxy group (-OCH₃) will appear as a sharp singlet integrating to 3 protons, typically around δ 3.30 ppm.
-
The methylene protons of the 2-methoxyethyl group (-CH₂-CH₂-O-) will appear as multiplets between δ 2.60 and 3.50 ppm.
-
The methine proton at the C3 position of the thiane ring will appear as a complex multiplet, highly dependent on the axial/equatorial conformation of the ring, usually between δ 2.80 and 3.10 ppm.
-
Cautionary Note: When analyzing the crude HCl salt, ensure the NMR solvent is properly neutralized, or use the free base, as the protonated amine will cause significant chemical shift variations and peak broadening due to exchange dynamics.
References
-
National Institutes of Health (PMC). "Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents." PMC Archives. Available at:[Link]
-
European Patent Office (EPO). "SUBSTITUTED PYRAZOLOPYRIMIDINES AS IRAK4 INHIBITORS." EP 3800188 A1. Available at:[Link]
-
ResearchGate. "Lack of Pharmacokinetic Interaction of Mipomersen Sodium... a 2′-O-Methoxyethyl Modified Antisense Oligonucleotide." ResearchGate Publications. Available at: [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. (2-METHOXYETHYL)[(5-METHYL-2-THIENYL)METHYL]AMINE | 892570-84-2 | Benchchem [benchchem.com]
- 3. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 4. data.epo.org [data.epo.org]
- 5. researchgate.net [researchgate.net]
